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Compound of Interest

Compound Name:
Flavin adenine dinucleotide

disodium salt hydrate

CAS No.: 1891059-93-0

Cat. No.: B6288903

Get Quote

Executive Summary
Flavin Adenine Dinucleotide (FAD) is a ubiquitous redox cofactor essential for the catalytic

function of oxidases, reductases, and dehydrogenases.[1] While endogenous FAD exists as a

tightly bound prosthetic group, in vitro biochemical characterization and drug formulation rely

almost exclusively on FAD disodium salt (CAS 84366-81-4).

This guide delineates the physicochemical rationale for selecting the disodium salt over the

free acid, details the mechanistic coupling of FAD within flavoprotein active sites, and provides

validated protocols for apo-enzyme reconstitution. It serves as a definitive reference for

ensuring experimental reproducibility and mechanistic accuracy in flavoprotein research.

Physicochemical Properties: The Case for Disodium
Salt
The selection of FAD disodium salt is not arbitrary; it is a critical optimization for aqueous

solubility and experimental handling.
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Solubility and Stability Profile
The free acid form of FAD exhibits poor water solubility, often requiring pH adjustment to

extremes that can denature sensitive apo-proteins. The disodium salt, conversely, provides

high solubility at neutral pH, facilitating the preparation of concentrated stock solutions

necessary for driving the equilibrium of low-affinity apo-enzymes toward the holo-state.

Property FAD Free Acid FAD Disodium Salt

CAS Number 146-14-5 84366-81-4

Formula C₂₇H₃₃N₉O₁₅P₂ C₂₇H₃₁N₉Na₂O₁₅P₂

MW 785.55 g/mol 829.51 g/mol

Solubility (H₂O) < 1 mg/mL (pH dependent) ~ 50 mg/mL

pH (5% soln) Acidic (~3.0 - 4.0) Neutral (~6.0)

λmax (Extinction) 450 nm (ε = 11.3 mM⁻¹cm⁻¹) 450 nm (ε = 11.3 mM⁻¹cm⁻¹)

Critical Insight: The high solubility of the disodium salt allows for the preparation of 10–50 mM

stock solutions. This is essential when reconstituting apo-enzymes with weak binding constants

(

), where a large molar excess of cofactor is required to saturate the active site.

Stability Considerations
Photolysis: Both forms are highly sensitive to light. Exposure to blue/UV light causes

photodegradation to lumichrome and lumiflavin. Protocol Rule: Always handle FAD disodium

salt solutions in amber tubes or under low-light conditions.

Hydrolysis: The pyrophosphate bond is susceptible to hydrolysis at extreme pH. The

disodium salt's inherent neutral pH in solution minimizes auto-hydrolysis during storage.

Mechanistic Role in Flavoproteins[2][3]
FAD is a versatile cofactor because it can exist in three oxidation states: the oxidized quinone,

the one-electron reduced semiquinone (radical), and the two-electron reduced hydroquinone.
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The protein environment tunes the stability of these states to dictate the enzyme's specific

function.

Redox Potential Tuning
The redox potential (

) of free FAD is approximately -219 mV (vs. SHE at pH 7). Upon binding to a flavoprotein,
specific amino acid residues in the active site can shift this potential significantly to drive
catalysis.

Enzyme System FAD State
Redox Potential (

)

Mechanistic
Implication

Free FAD Solvated -219 mV Baseline reference.

Glucose Oxidase Non-covalent ~ -80 mV

Positive shift

facilitates reduction by

glucose.

Succinate

Dehydrogenase
Covalent (His-linked) ~ -79 mV

Covalent bond raises

potential to allow

succinate oxidation.

Succinate

Dehydrogenase
Mutant (Non-covalent) ~ -187 mV

Loss of covalent bond

drops potential,

impairing catalysis.

The Redox Cycle Pathway
The ability of FAD to accept either one or two electrons allows it to bridge single-electron

transfers (e.g., from heme or Fe-S clusters) and two-electron transfers (e.g., hydride transfer

from substrates like glucose or succinate).
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Figure 1: The FAD redox cycle showing the transition between Quinone, Semiquinone, and

Hydroquinone states. The dashed line represents direct hydride transfer common in oxidases.

Experimental Protocols
Preparation of Apo-Enzymes and Reconstitution
This protocol describes the removal of endogenous FAD to create an apo-enzyme, followed by

reconstitution using FAD disodium salt. This is the gold standard for verifying cofactor

dependence or introducing isotopically labeled FAD.

Materials:

Target Flavoprotein (Holo-enzyme)

Reagent: FAD Disodium Salt (Sigma/Merck or equivalent, >95% purity)

Buffers: Potassium Bromide (KBr), Ammonium Sulfate, Tris-HCl/HEPES.

Workflow Diagram:
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Figure 2: Step-by-step workflow for the generation of apo-flavoproteins and their subsequent

reconstitution with FAD disodium salt.
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Detailed Methodology:

Deflavination: Precipitate the holo-enzyme using saturated ammonium sulfate at acidic pH

(typically pH 3.0–3.5) or use hydrophobic interaction chromatography (phenyl-Sepharose) at

low pH. The low pH weakens the non-covalent FAD-protein interaction.

Separation: Centrifuge to pellet the apo-protein. The free FAD remains in the supernatant.

Resuspension: Dissolve the apo-protein pellet in a neutral buffer (e.g., 50 mM HEPES, pH

7.5). Note: Work quickly to prevent denaturation.

Reconstitution: Add FAD disodium salt from a fresh stock solution to a final concentration of

5–10 times the protein concentration. Incubate on ice for 30–60 minutes.

Cleanup: Remove unbound FAD using a desalting column (e.g., PD-10) or extensive

dialysis.

Validation: Measure the absorbance ratio (

). A ratio consistent with the native enzyme indicates successful reconstitution.

Spectroscopic Quantification
To quantify the FAD content in a purified protein or a reconstituted sample, use the molar

extinction coefficient of FAD disodium salt.

Wavelength: 450 nm[2]

Extinction Coefficient (

):

(oxidized form).[2]

Calculation:

Where

is the pathlength (usually 1 cm).
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Note on Fluorescence: Free FAD is highly fluorescent (Emission ~525 nm). Bound FAD is often

quenched by aromatic residues (Trp/Tyr) in the active site. This "fluorescence quenching" can

be used as a sensitive binding assay: titrate FAD disodium salt into apo-protein and monitor the

decrease in fluorescence intensity.

Drug Development & Formulation Context
In pharmaceutical applications, FAD disodium salt is evaluated not just as a reagent but as a

potential therapeutic moiety or excipient.

Chaperone Therapy: In genetic diseases where mutations reduce the affinity of an enzyme

for FAD (e.g., certain forms of MADD deficiency), high-dose FAD (riboflavin therapy) is used

to shift the binding equilibrium and stabilize the protein.

Bio-Sensors: FAD-dependent glucose dehydrogenase (FAD-GDH) and Glucose Oxidase are

critical for blood glucose monitoring strips. The disodium salt is used during the

manufacturing of the enzyme layer to ensure maximal holo-enzyme formation before drying.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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